Cas no 2228549-38-8 (N-(2,2-diphenylethyl)-N-methylhydroxylamine)

• Product Name: N-(2,2-diphenylethyl)-N-methylhydroxylamine
• CAS No: 2228549-38-8
• MF: C₁₅H₁₇NO
• MW: 227.301584005356
• CID: 6041458
• PubChem ID: 165710036
• Update Time: 2025-05-23

N-(2,2-diphenylethyl)-N-methylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• N-(2,2-diphenylethyl)-N-methylhydroxylamine
• EN300-1861741
• 2228549-38-8

• Inchi： 1S/C15H17NO/c1-16(17)12-15(13-8-4-2-5-9-13)14-10-6-3-7-11-14/h2-11,15,17H,12H2,1H3
• InChI Key： PVXKFJDXWHGMCZ-UHFFFAOYSA-N
• SMILES： ON(C)CC(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 227.131014166g/mol
• Monoisotopic Mass: 227.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 23.5Ų

Additional information on N-(2,2-diphenylethyl)-N-methylhydroxylamine

N-(2,2-Diphenylethyl)-N-Methylhydroxylamine: A Comprehensive Overview

The compound N-(2,2-diphenylethyl)-N-methylhydroxylamine (CAS No. 2228549-38-8) is a fascinating molecule with significant applications in various fields of chemistry and materials science. This compound, often referred to as diphenylethylmethylhydroxylamine, has garnered attention due to its unique structural properties and versatile reactivity. Recent studies have highlighted its potential in catalysis, drug delivery systems, and advanced material synthesis, making it a subject of intense research interest.

Hydroxylamines are a class of compounds that have been extensively studied for their role in organic synthesis and as intermediates in pharmaceutical development. The diphenylethylmethylhydroxylamine variant stands out due to its bulky diphenylethyl group, which imparts steric hindrance and enhances its selectivity in certain reactions. This steric effect is particularly advantageous in asymmetric catalysis, where precise control over reaction pathways is crucial.

Recent advancements in computational chemistry have allowed researchers to model the electronic structure of N-(2,2-diphenylethyl)-N-methylhydroxylamine with unprecedented accuracy. These studies reveal that the molecule exhibits a unique balance between electron-donating and electron-withdrawing effects, which can be leveraged in designing novel catalysts for industrial applications. For instance, the compound has shown promise as a ligand in transition metal-catalyzed reactions, where it facilitates the formation of complex intermediates with high efficiency.

In the realm of materials science, diphenylethylmethylhydroxylamine has been explored as a precursor for synthesizing advanced polymers and nanoparticles. Its ability to form stable coordination complexes with metal ions makes it an ideal candidate for applications in nanotechnology. Recent experiments have demonstrated that when used as a reducing agent in the synthesis of metal nanoparticles, it produces particles with uniform size distribution and enhanced catalytic activity.

The synthesis of N-(2,2-diphenylethyl)-N-methylhydroxylamine typically involves multi-step reactions that require precise control over reaction conditions. A common approach involves the alkylation of hydroxylamine derivatives followed by subsequent functionalization steps. Researchers have recently developed more efficient synthetic routes that minimize byproduct formation and improve yield, making this compound more accessible for large-scale applications.

One of the most exciting developments involving this compound is its use in drug delivery systems. The bulky diphenylethyl group not only enhances solubility but also provides protection against enzymatic degradation, making it an attractive candidate for targeted drug delivery. Preclinical studies have shown that when incorporated into polymer-based drug carriers, diphenylethylmethylhydroxylamine can significantly improve drug efficacy while reducing side effects.

Moreover, the compound has been investigated for its potential in green chemistry applications. Its ability to act as a mild reducing agent under ambient conditions aligns with the growing demand for environmentally friendly chemical processes. Recent research has focused on optimizing reaction conditions to further reduce energy consumption and waste generation during its use.

In conclusion, N-(2,2-diphenylethyl)-N-methylhydroxylamine (CAS No. 2228549-38-8) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structural features and reactivity make it an invaluable tool in modern chemistry and materials science. As research continues to uncover new possibilities for this compound, its role in advancing technological innovations is expected to grow significantly.